Cas no 41808-55-3 (3-Amino-5-(tert-butyl)isoxazole-4-carbonitrile)

• Product Name: 3-Amino-5-(tert-butyl)isoxazole-4-carbonitrile
• CAS No: 41808-55-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 927394
• Update Time: 2023-08-02

3-Amino-5-(tert-butyl)isoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,3-amino-5-(1,1-dimethylethyl)-(9CI)
• TZCFYCIILRAELF-UHFFFAOYSA-N
• 3-amino-5-tert-butyl-isoxazole-4-carbonitrile
• 3-amino-5-(tert-butyl)isoxazole-4-carbonitrile
• 3-Amino-5-(tert-butyl)isoxazole-4-carbonitrile

• Inchi： 1S/C8H11N3O/c1-8(2,3)6-5(4-9)7(10)11-12-6/h1-3H3,(H2,10,11)
• InChI Key： TZCFYCIILRAELF-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 165.09
• Monoisotopic Mass: 165.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8